Cas no 116480-12-7 (2,5-dimethyl-4-nitrosobenzene-1,3-diol)

• Product Name: 2,5-dimethyl-4-nitrosobenzene-1,3-diol
• CAS No: 116480-12-7
• Molecular Formula: C₈H₉NO₃
• Molecular Weight: 167.162
• CID: 2614755
• PubChem ID: 14009691

2,5-dimethyl-4-nitrosobenzene-1,3-diol Properties

Names and Identifiers

• 2,5-dimethyl-4-nitrosobenzene-1,3-diol
• DTXSID80554273
• DTXCID10505056
• 4-nitroso-2,5-dimethylresorcinol
• 116480-12-7
• 2,5-Dimethyl-4-nitrosobenzene-1,3-diol

• InChIKey： SNCLANOWOMLLKJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO3/c1-4-3-6(10)5(2)8(11)7(4)9-12/h3,10-11H,1-2H3

Computed Properties

• Exact Mass: 167.058243149g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 167.058243149g/mol
• Heavy Atom Count: 12
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols